3-({[1-(4-Ethylphenyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)benzoic acid

• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 3-[[1-(4-ethylphenyl)-5-oxopyrrolidine-3-carbonyl]amino]benzoic acid
• InChI: InChI=1S/C20H20N2O4/c1-2-13-6-8-17(9-7-13)22-12-15(11-18(22)23)19(24)21-16-5-3-4-14(10-16)20(25)26/h3-10,15H,2,11-12H2,1H3,(H,21,24)(H,25,26)
• InChI Key: HCLNTRIGSCOPFN-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC=CC(=C3)C(=O)O

Description

3-({[1-(4-Ethylphenyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)benzoic acid is a chemical compound that has gained significant attention in the field of scientific research. This compound is also known as EPPBA and is widely used in pharmaceutical research. EPPBA has various applications in the field of medicinal chemistry, and its synthesis method has been extensively studied to improve its yield and purity.

Mechanism of Action

The mechanism of action of EPPBA involves the inhibition of COX-2 and acetylcholinesterase enzymes. COX-2 is responsible for the synthesis of prostaglandins, which are involved in the inflammatory response. By inhibiting COX-2, EPPBA reduces the production of prostaglandins, thereby reducing inflammation. Acetylcholinesterase is responsible for the degradation of acetylcholine, a neurotransmitter involved in cognitive function. By inhibiting acetylcholinesterase, EPPBA increases the concentration of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects:
EPPBA has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation, inhibit the proliferation of cancer cells, and improve cognitive function. EPPBA has also been shown to have antioxidant properties, which can protect cells from oxidative damage. Additionally, EPPBA has been shown to have antiplatelet activity, which can reduce the risk of blood clots.

Advantages and Limitations for Lab Experiments

EPPBA has several advantages for lab experiments. It is relatively easy to synthesize, and its purity and yield can be optimized by adjusting the reaction conditions. EPPBA has also been extensively studied, and its mechanism of action and biochemical and physiological effects are well understood. However, there are also limitations to using EPPBA in lab experiments. EPPBA is a relatively new compound, and its long-term effects are not well understood. Additionally, EPPBA may have different effects in vivo compared to in vitro, which can make it difficult to extrapolate results from lab experiments to clinical settings.

Future Directions

For the study of EPPBA include optimizing its synthesis method, studying its long-term effects in vivo, and exploring its potential as a drug candidate for the treatment of other diseases.

Synthesis Methods

The synthesis of EPPBA involves the reaction of 4-ethylphenylhydrazine with 3,4-dihydro-2H-pyrrole-5-carboxylic acid followed by the reaction with 4-nitrobenzoyl chloride. The final product is obtained by reducing the nitro group using palladium on carbon. The yield of EPPBA can be improved by optimizing the reaction conditions, such as the reaction temperature, reaction time, and the amount of reagents used.

Scientific Research Applications

EPPBA has various applications in the field of medicinal chemistry. It has been studied as a potential drug candidate for the treatment of cancer, inflammation, and Alzheimer's disease. EPPBA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the inflammatory response. EPPBA has also been shown to inhibit the proliferation of cancer cells and induce apoptosis. Additionally, EPPBA has been studied as a potential inhibitor of acetylcholinesterase, an enzyme that is involved in the degradation of acetylcholine in the brain. This makes EPPBA a potential drug candidate for the treatment of Alzheimer's disease.